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Compound of Interest

Compound Name: 6-Carboxy-fluorescein

Cat. No.: B8005017 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 6-Carboxyfluorescein (6-FAM). The

following procedural guidance outlines the necessary personal protective equipment (PPE),

step-by-step operational instructions, and a comprehensive disposal plan to ensure laboratory

safety and proper chemical management.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure to 6-Carboxyfluorescein. The required

PPE for various stages of handling is summarized below.
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Stage of
Handling

Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing

Powder

Safety glasses

with side shields

or safety

goggles. A face

shield is

recommended

for larger

quantities.[1]

Chemical-

resistant gloves

(e.g., Nitrile).[2]

Laboratory coat.

[1]

Use in a well-

ventilated area or

fume hood. A

dust mask (e.g.,

N95) may be

used to prevent

inhalation of fine

particles.[1][3]

Dissolving &

Pipetting

Safety glasses

with side shields

or safety

goggles.[1]

Chemical-

resistant gloves

(e.g., Nitrile).[2]

Laboratory coat.

[1]

Work in a well-

ventilated area or

fume hood.[1]

Reaction &

Conjugation

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Work in a well-

ventilated area or

fume hood.

Waste Disposal

Safety glasses

with side shields

or safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile).

Laboratory coat.

Not generally

required if

handling closed

containers.

Hazard Identification and First Aid
6-Carboxyfluorescein is considered a hazardous chemical.[4] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[5]

First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] If irritation persists, seek medical

attention.[4]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[6] If skin irritation persists, call a physician.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[4] If breathing is

difficult, give oxygen.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water

afterward. Never give anything by mouth to an unconscious person.[7]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Weighing:

Before handling, ensure that an eyewash station and safety shower are readily accessible.[6]

Conduct all weighing and initial handling of the powdered 6-Carboxyfluorescein in a well-

ventilated area or a chemical fume hood to avoid dust formation.[1][8]

Use a clean spatula and weighing paper to measure the desired amount of the compound.

2. Dissolution:

6-Carboxyfluorescein is soluble in solvents such as DMF, DMSO, and ethanol.[9]

Slowly add the solvent to the solid to prevent splashing.

If using a volatile solvent, perform this step in a chemical fume hood.

3. Use in Experiments:

Keep containers with 6-Carboxyfluorescein tightly sealed when not in use.[10]

Avoid contact with skin, eyes, and clothing.[6]

Do not eat, drink, or smoke in the laboratory.

4. Storage:
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Store 6-Carboxyfluorescein in a tightly closed container in a dry, cool, and well-ventilated

place.[10][11]

Protect the material from long-term exposure to light.[10][11]

Disposal Plan
Proper disposal of 6-Carboxyfluorescein and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All waste contaminated with 6-Carboxyfluorescein, including used gloves, weighing paper,

pipette tips, and excess solutions, must be collected in a designated and clearly labeled

hazardous waste container.[2]

2. Waste Segregation:

Solid Waste: Place contaminated solid items (e.g., gloves, weighing paper) in a sealed,

puncture-resistant container labeled as hazardous chemical waste.[2]

Liquid Waste: Collect unused or waste solutions of 6-Carboxyfluorescein in a sealed, leak-

proof container. Do not mix with other incompatible waste streams.

3. Disposal Compliance:

All waste must be disposed of in accordance with local, state, and federal regulations.[5][10]

Do not pour 6-Carboxyfluorescein solutions down the drain.[10]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.
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Caption: Workflow for Safely Handling 6-Carboxyfluorescein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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